Cas no 120517-48-8 (4-Ethynylpyridine-2,6-dicarboxylic acid)

• Product Name: 4-Ethynylpyridine-2,6-dicarboxylic acid
• CAS No: 120517-48-8
• MF: C₉H₅NO₄
• MW: 191.140302419662
• MDL: MFCD28679886
• CID: 5668126
• PubChem ID: 85591144
• Update Time: 2025-08-03

4-Ethynylpyridine-2,6-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Pyridinedicarboxylic acid, 4-ethynyl-
• 4-Ethynylpyridine-2,6-dicarboxylic acid
• EN300-2690351
• 120517-48-8

• MDL： MFCD28679886
• Inchi： 1S/C9H5NO4/c1-2-5-3-6(8(11)12)10-7(4-5)9(13)14/h1,3-4H,(H,11,12)(H,13,14)
• InChI Key： TUICWVDBXCDYBT-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C#C)C=C(C(=O)O)N=1)=O

Computed Properties

• Exact Mass: 191.02185764g/mol
• Monoisotopic Mass: 191.02185764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Boiling Point: 495.7±45.0 °C(Predicted)
• pka: 2.76±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-Ethynylpyridine-2,6-dicarboxylic acid

Introduction to 4-Ethynylpyridine-2,6-dicarboxylic acid (CAS No: 120517-48-8)

4-Ethynylpyridine-2,6-dicarboxylic acid, identified by the Chemical Abstracts Service Number (CAS No) 120517-48-8, is a specialized heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound belongs to the pyridine derivatives, a class of molecules widely recognized for their diverse biological activities and industrial applications. The presence of both ethynyl and dicarboxylic acid functional groups in its molecular structure imparts unique reactivity and potential utility in synthetic chemistry and drug development.

The structural framework of 4-Ethynylpyridine-2,6-dicarboxylic acid consists of a pyridine core substituted with an ethynyl group at the 4-position and carboxylic acid groups at the 2- and 6-positions. This specific arrangement of functional groups makes it a versatile intermediate in organic synthesis, particularly in the construction of more complex molecules. The ethynyl group, characterized by its triple bond to carbon, serves as a reactive site for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions are pivotal in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active agents.

The dicarboxylic acid moieties provide additional sites for chemical modification, enabling the formation of esters, amides, or anhydrides. Such modifications are often employed to enhance solubility, improve metabolic stability, or target specific biological pathways. In recent years, the interest in pyridine-based compounds has surged due to their role as key scaffolds in drug discovery. For instance, numerous kinase inhibitors and antiviral agents incorporate pyridine rings into their structures to achieve high binding affinity and selectivity.

Recent research has highlighted the potential of 4-Ethynylpyridine-2,6-dicarboxylic acid in the development of novel therapeutic agents. A notable study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the synthesis of potent inhibitors targeting viral proteases. The ethynyl group was exploited to introduce a biaryl system via palladium-catalyzed coupling reactions, resulting in compounds with significant antiviral activity. Similarly, another investigation focused on its application in designing small-molecule probes for studying protein-protein interactions. The carboxylic acid groups were leveraged to attach fluorophores or affinity tags, facilitating structural biology studies.

The compound's relevance extends beyond pharmaceutical applications into materials science. Its ability to form coordination complexes with metal ions has been explored for developing luminescent sensors and catalysts. For example, complexes formed with transition metals such as palladium or copper exhibit tunable optical properties, making them suitable for sensing environmental pollutants or catalyzing organic transformations under mild conditions. The versatility of 4-Ethynylpyridine-2,6-dicarboxylic acid lies in its capacity to serve as a building block for diverse chemical modifications, catering to both academic research and industrial needs.

In terms of synthetic methodologies, 4-Ethynylpyridine-2,6-dicarboxylic acid can be synthesized through multi-step routes involving functional group interconversions and regioselective substitutions. Advances in synthetic chemistry have enabled more efficient and scalable production methods, reducing costs and improving yields. One such approach involves the palladium-catalyzed coupling of 2-bromopyridine with terminal alkynes followed by carboxylation at the 6-position using CO₂ under high pressure. Alternatively, electrochemical methods have been explored as a sustainable route to introduce the ethynyl group without relying on toxic reagents.

The compound's pharmacological profile has been investigated through computational modeling and experimental screening. Virtual screening techniques have identified potential binding pockets within biological targets such as enzymes and receptors. Experimental validation through enzyme inhibition assays has corroborated these predictions, highlighting its promise as a lead compound for drug development. Furthermore, its ability to cross the blood-brain barrier has been assessed in preclinical studies, suggesting its potential use in central nervous system disorders.

Industrial applications of 4-Ethynylpyridine-2,6-dicarboxylic acid are also emerging. In agrochemicals, derivatives of this compound have shown efficacy as herbicides or fungicides due to their interaction with essential biological pathways in plants. In electronics, its conjugated system makes it a candidate material for organic light-emitting diodes (OLEDs) and photovoltaic cells. The ability to fine-tune electronic properties through chemical modifications allows for customization based on specific device requirements.

Future directions in research on 4-Ethynylpyridine-2,6-dicarboxylic acid include exploring its role in nanotechnology and green chemistry initiatives. For instance, its incorporation into metal-organic frameworks (MOFs) could lead to novel materials with enhanced storage capacity for gases or selective adsorption properties. Additionally, biocatalytic approaches using engineered enzymes could streamline its synthesis while minimizing environmental impact.

In conclusion,4-Ethynylpyridine-2,6-dicarboxylic acid (CAS No: 120517-48-8) represents a valuable asset in synthetic chemistry and drug discovery due to its structural features and functional versatility. Ongoing research continues to uncover new applications across various disciplines—from medicine to materials science—underscoring its importance as both a research tool and industrial intermediate.